Cas no 2229570-78-7 (4-amino-4-(5-bromo-2-methylphenyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(5-bromo-2-methylphenyl)cyclohexan-1-ol
• CAS No: 2229570-78-7
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 5996312
• PubChem ID: 165688927
• Update Time: 2025-08-05

4-amino-4-(5-bromo-2-methylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(5-bromo-2-methylphenyl)cyclohexan-1-ol
• EN300-1904728
• 2229570-78-7

• Inchi： 1S/C13H18BrNO/c1-9-2-3-10(14)8-12(9)13(15)6-4-11(16)5-7-13/h2-3,8,11,16H,4-7,15H2,1H3
• InChI Key： AKOKYWNIBUWEHB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C1(CCC(CC1)O)N

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(5-bromo-2-methylphenyl)cyclohexan-1-ol

Chemical Profile of 4-amino-4-(5-bromo-2-methylphenyl)cyclohexan-1-ol (CAS No. 2229570-78-7)

4-amino-4-(5-bromo-2-methylphenyl)cyclohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229570-78-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclohexanol derivatives, characterized by its unique structural framework that integrates an amino group, a brominated aromatic ring, and a cyclohexane backbone. Such structural motifs are often exploited in the design of bioactive molecules due to their potential for favorable interactions with biological targets.

The molecular structure of 4-amino-4-(5-bromo-2-methylphenyl)cyclohexan-1-ol consists of a cyclohexane ring substituted at the 4-position with both an amino group and a phenyl ring that is further functionalized with a bromine atom at the 5-position and a methyl group at the 2-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for drug discovery efforts. The presence of multiple reactive sites, including the amino group and the aromatic ring, allows for further chemical modifications, enabling the synthesis of libraries of derivatives for screening against various biological pathways.

In recent years, there has been growing interest in exploring novel scaffolds that combine structural elements from different chemical classes to enhance pharmacological activity. The compound 4-amino-4-(5-bromo-2-methylphenyl)cyclohexan-1-ol exemplifies this trend by integrating features reminiscent of both serotonin receptor modulators and GABA receptor antagonists. Preliminary studies have suggested that such hybrid structures may exhibit enhanced binding affinity and selectivity when interacting with target proteins in neurological disorders.

One of the most compelling aspects of 4-amino-4-(5-bromo-2-methylphenyl)cyclohexan-1-ol is its potential application in the development of treatments for central nervous system (CNS) disorders. The brominated aromatic moiety is particularly noteworthy, as it has been shown in various contexts to modulate receptor function without significant off-target effects. Furthermore, the cyclohexanol backbone provides a favorable pharmacokinetic profile, including good solubility and metabolic stability, which are critical factors for drug candidates intended for clinical use.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies have indicated that 4-amino-4-(5-bromo-2-methylphenyl)cyclohexan-1-ol can effectively interact with key residues within binding pockets of target proteins, suggesting its potential as a lead compound for further optimization. These computational insights have guided experimental efforts toward identifying analogs with improved potency and reduced toxicity.

The synthesis of 4-amino-4-(5-bromo-2-methylphenyl)cyclohexan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the cyclohexane ring via cyclization reactions, followed by selective bromination and methylation of the aromatic ring. The introduction of the amino group at the 4-position is typically achieved through nucleophilic substitution or reductive amination techniques. Each step must be meticulously controlled to avoid unwanted side products, which could compromise the biological activity of the final compound.

Evaluation of 4-amino-4-(5-bromo-2-methylphenyl)cyclohexan-1-ol in preclinical models has revealed promising results regarding its pharmacological effects. In vitro assays have demonstrated its ability to modulate neurotransmitter release and receptor occupancy, suggesting potential therapeutic benefits in conditions such as depression, anxiety, and cognitive dysfunction. Additionally, animal studies have shown that this compound exhibits favorable behavioral profiles without significant motor side effects, indicating its potential as a safe candidate for further development.

The growing body of evidence supporting the bioactivity of 4-amino-4-(5-bromo-2-methylphenyl)cyclohexan-1-ol has prompted several pharmaceutical companies to initiate programs aimed at optimizing its pharmacological properties. These efforts include structure-based drug design approaches, where modifications are made based on detailed knowledge of the molecule's interactions with biological targets. Such strategies are expected to yield derivatives with improved efficacy and reduced adverse effects.

From a regulatory perspective, 4-amino-4-(5-bromo-2-methylphenyl)cyclohexan-1-ol must undergo rigorous testing to meet safety and efficacy standards before it can be considered for clinical trials. This involves comprehensive toxicology studies to assess potential hazards associated with its use. Furthermore, documentation must be prepared detailing its synthetic pathway, physicochemical properties, and preclinical data to support regulatory submissions.

The role of CAS No. 2229570-78-7 in facilitating research on this compound cannot be overstated. The unique identifier ensures accurate tracking and referencing throughout scientific literature and patent filings. As research progresses, this number will serve as a crucial link between experimental data and broader scientific discourse within the pharmaceutical community.

In conclusion, 4-amino--(bromomethyl)benzene (CAS No.) exhibits intriguing pharmacological properties that make it a valuable candidate for further exploration in drug discovery efforts aimed at treating neurological disorders. Its unique structural features offer opportunities for designing novel therapeutics with enhanced efficacy and selectivity while maintaining favorable pharmacokinetic profiles.. Continued research into this compound promises to contribute significantly.. future advancements.. field.. medicinal chemistry..